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Cat. No.: B1149936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TMC647055 is a potent and selective non-nucleoside inhibitor of the Hepatitis C Virus (HCV)

NS5B RNA-dependent RNA polymerase.[1][2] As a key enzyme in the viral replication cycle,

NS5B polymerase is a prime target for antiviral drug development. TMC647055, formulated as

a choline salt to potentially improve its physicochemical properties, offers a valuable tool for in

vitro studies of HCV replication and the evaluation of potential therapeutic agents. This

document provides detailed application notes and protocols for the use of TMC647055 Choline
Salt in cell culture-based assays.

Mechanism of Action
TMC647055 acts as a non-nucleoside inhibitor (NNI) of the HCV NS5B polymerase. Unlike

nucleoside inhibitors that compete with natural substrates for incorporation into the growing

RNA chain, TMC647055 binds to a distinct allosteric site on the enzyme. This binding event

induces a conformational change in the NS5B polymerase, rendering it inactive and thereby

halting viral RNA replication.
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Caption: Mechanism of action of TMC647055.

Data Presentation
The following table summarizes the key in vitro pharmacological data for TMC647055 Choline
Salt.

Parameter Value Cell Line/Assay Reference

EC50 82 nM HCV Replicon Assay [1]

CC50 >20 µM Cell Viability Assay [1]

Solubility 60 mg/mL DMSO [1]

Experimental Protocols
Preparation of Stock Solutions
It is crucial to prepare accurate and stable stock solutions of TMC647055 Choline Salt for

reproducible experimental results.

Materials:

TMC647055 Choline Salt powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Protocol:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1149936?utm_src=pdf-body-img
https://www.benchchem.com/product/b1149936?utm_src=pdf-body
https://www.benchchem.com/product/b1149936?utm_src=pdf-body
https://www.targetmol.cn/compound/tmc647055%20choline%20hydroxide%20salt
https://www.targetmol.cn/compound/tmc647055%20choline%20hydroxide%20salt
https://www.targetmol.cn/compound/tmc647055%20choline%20hydroxide%20salt
https://www.benchchem.com/product/b1149936?utm_src=pdf-body
https://www.benchchem.com/product/b1149936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aseptically weigh the desired amount of TMC647055 Choline Salt powder in a sterile

microcentrifuge tube.

Add the appropriate volume of DMSO to achieve a stock solution concentration of 10 mM.

For example, if the molecular weight of TMC647055 Choline Salt is 729.95 g/mol , dissolve

7.3 mg in 1 mL of DMSO.

Vortex thoroughly until the compound is completely dissolved. Gentle warming (up to 37°C)

may be applied if necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or -80°C for

long-term storage (up to 6 months).

Stock Solution Preparation

Weigh TMC647055

Add DMSO

Vortex to Dissolve

Aliquot

Store at -20°C/-80°C
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Caption: Workflow for preparing TMC647055 stock solution.

In Vitro Antiviral Activity Assay (HCV Replicon System)
The HCV replicon system is a widely used cell-based assay to determine the antiviral activity of

compounds targeting HCV replication. This protocol outlines a general procedure.

Materials:

Huh-7 cells harboring an HCV subgenomic replicon (e.g., expressing luciferase)

Complete cell culture medium (e.g., DMEM with 10% FBS, non-essential amino acids, and

G418 for selection)

TMC647055 Choline Salt stock solution (10 mM in DMSO)

96-well cell culture plates, white opaque (for luminescence assays)

Luciferase assay reagent

Luminometer

Protocol:

Cell Seeding: Seed Huh-7 replicon cells in a 96-well white opaque plate at a density of

5,000-10,000 cells per well in 100 µL of complete medium without G418. Incubate overnight

at 37°C in a 5% CO2 incubator.

Compound Dilution: Prepare serial dilutions of the TMC647055 Choline Salt stock solution

in complete medium. A typical starting concentration range would be from 1 µM down to the

picomolar range. Ensure the final DMSO concentration in all wells is consistent and non-

toxic (typically ≤ 0.5%).

Treatment: Carefully remove the medium from the cells and add 100 µL of the diluted

compound solutions to the respective wells. Include vehicle control (medium with the same

final DMSO concentration) and untreated control wells.
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Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

Luciferase Assay: After incubation, perform the luciferase assay according to the

manufacturer's instructions. Briefly, lyse the cells and measure the luciferase activity using a

luminometer.

Data Analysis: Calculate the percentage of inhibition of HCV replication for each

concentration relative to the vehicle control. Determine the 50% effective concentration

(EC50) by plotting the percentage of inhibition against the compound concentration and

fitting the data to a dose-response curve.

HCV Replicon Assay Workflow

Seed Replicon Cells

Prepare Compound Dilutions

Treat Cells

Incubate (48-72h)

Measure Luciferase Activity

Calculate EC50

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the HCV replicon assay.

Cytotoxicity Assay (MTT Assay)
It is essential to assess the cytotoxicity of TMC647055 Choline Salt to determine its

therapeutic window. The MTT assay is a common colorimetric method for evaluating cell

viability.

Materials:

Huh-7 cells (or other relevant cell line)

Complete cell culture medium

TMC647055 Choline Salt stock solution (10 mM in DMSO)

96-well cell culture plates, clear

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Microplate reader

Protocol:

Cell Seeding: Seed Huh-7 cells in a 96-well clear plate at a density of 5,000-10,000 cells per

well in 100 µL of complete medium. Incubate overnight at 37°C in a 5% CO2 incubator.

Compound Dilution: Prepare serial dilutions of the TMC647055 Choline Salt stock solution

in complete medium. The concentration range should be higher than that used for the

antiviral assay, typically up to 100 µM.

Treatment: Add 100 µL of the diluted compound solutions to the wells. Include vehicle control

and untreated control wells.
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Incubation: Incubate the plate for the same duration as the antiviral assay (e.g., 48-72

hours).

MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C,

allowing viable cells to form formazan crystals.

Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to

each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a

microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. Determine the 50% cytotoxic concentration (CC50) by plotting the

percentage of viability against the compound concentration and fitting the data to a dose-

response curve.
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Caption: Workflow for the MTT cytotoxicity assay.
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Concluding Remarks
TMC647055 Choline Salt is a valuable research tool for investigating the mechanisms of HCV

replication and for the preclinical assessment of potential antiviral therapies. Adherence to the

detailed protocols for stock solution preparation, antiviral activity assessment, and cytotoxicity

evaluation will ensure the generation of reliable and reproducible data. Researchers should

always consult relevant safety data sheets and institutional guidelines when handling chemical

compounds and performing cell culture work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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